{4-[4-(3,4-difluorobenzoyl)-1-piperazinyl]phenyl}(3-fluorophenyl)methanone

• IUPAC Name: [4-[4-(3,4-difluorobenzoyl)piperazin-1-yl]phenyl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C24H19F3N2O2/c25-19-3-1-2-17(14-19)23(30)16-4-7-20(8-5-16)28-10-12-29(13-11-28)24(31)18-6-9-21(26)22(27)15-18/h1-9,14-15H,10-13H2
• InChI Key: ZSYADOPSFBNGTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)C(=O)C3=CC(=CC=C3)F)C(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C24H19F3N2O2
• Molecular Weight: 424.4 g/mol

Description

{4-[4-(3,4-difluorobenzoyl)-1-piperazinyl]phenyl}(3-fluorophenyl)methanone, commonly known as DF-MPPO, is a chemical compound that has been extensively studied in scientific research. This compound has shown promising results in various fields of research, including medicinal chemistry, neuroscience, and biochemistry.

Mechanism of Action

DF-MPPO acts as a selective antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex and the limbic system. By blocking the dopamine D4 receptor, DF-MPPO can modulate dopamine signaling in the brain, which has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
DF-MPPO has been shown to have a range of biochemical and physiological effects in scientific research. In vitro studies have shown that DF-MPPO can inhibit the binding of dopamine to the dopamine D4 receptor with high selectivity and affinity. In vivo studies have shown that DF-MPPO can modulate dopamine signaling in the brain and affect various behavioral and cognitive processes, including attention, memory, and motivation.

Advantages and Limitations for Lab Experiments

DF-MPPO has several advantages for lab experiments, including its high selectivity and affinity for the dopamine D4 receptor, its ability to modulate dopamine signaling in the brain, and its potential use as a tool to investigate the role of specific neurotransmitter receptors in the brain. However, DF-MPPO also has some limitations, including its potential off-target effects, its limited solubility in water, and its potential toxicity at high doses.

Future Directions

DF-MPPO has shown promising results in scientific research, and there are several future directions that could be explored to further investigate its potential applications. These include:
1. Investigating the potential use of DF-MPPO as a drug candidate for the treatment of neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
2. Investigating the potential use of DF-MPPO as a tool to investigate the role of specific neurotransmitter receptors in the brain, including the dopamine D4 receptor.
3. Developing new synthetic routes to produce DF-MPPO with higher yields and purity.
4. Investigating the potential use of DF-MPPO as a probe to investigate protein-ligand interactions in biochemistry.
5. Investigating the potential use of DF-MPPO in combination with other drugs or therapies to enhance its therapeutic effects and reduce potential side effects.
In conclusion, DF-MPPO is a chemical compound that has been extensively studied in scientific research and has shown promising results in various fields. Its high selectivity and affinity for the dopamine D4 receptor make it a valuable tool for investigating the role of specific neurotransmitter receptors in the brain, and its potential use as a drug candidate for the treatment of neurological and psychiatric disorders warrants further investigation.

Synthesis Methods

DF-MPPO can be synthesized using a multi-step procedure involving the reaction of 3-fluorobenzaldehyde with piperazine, followed by the reaction of the resulting intermediate with 3,4-difluorobenzoyl chloride and then with 4-(3,4-difluorobenzoyl)piperazine. The final step involves the reaction of the intermediate with 3-fluorobenzyl bromide to yield DF-MPPO. This synthesis method has been optimized to produce high yields of pure DF-MPPO.

Scientific Research Applications

DF-MPPO has been extensively studied in scientific research and has shown promising results in various fields. In medicinal chemistry, DF-MPPO has been studied for its potential use as a drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In neuroscience, DF-MPPO has been studied for its potential use as a tool to investigate the role of specific neurotransmitter receptors in the brain. In biochemistry, DF-MPPO has been studied for its potential use as a probe to investigate protein-ligand interactions.